Cas no 284474-78-8 (n-Tetradecyl-d29 Alcohol)

• Product Name: n-Tetradecyl-d29 Alcohol
• CAS No: 284474-78-8
• MF: C₁₄H₃₀O
• MW: 243.566093921661
• CID: 248473
• PubChem ID: 16217412
• Update Time: 2025-05-23

n-Tetradecyl-d29 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-d29-ol
• (~2~H_29_)Tetradecan-1-ol
• D99212
• 1, 1, 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8, 9, 9, 10, 10, 11, 11, 12, 12, 13, 13, 14, 14, 14-nonacosadeuteriotetradecan-1-ol
• 1-Tetradecanol-d29
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-Nonacosadeuteriotetradecan-1-ol
• HY-W004294S
• N-TETRADECYL-D29 ALCOHOL
• CS-0343666
• DTXSID60584376
• 1-Tetradecan-d29-ol, 98 atom % D
• 284474-78-8
• n-Tetradecyl-d29 Alcohol

• Inchi： 1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2
• InChI Key： HLZKNKRTKFSKGZ-AUFKXYATSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 243.411691209g/mol
• Monoisotopic Mass: 243.411691209g/mol
• Isotope Atom Count: 29
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 38-40 °C(lit.)
• Flash Point: 148 °C
• PSA: 20.23000
• LogP: 4.67980

n-Tetradecyl-d29 Alcohol Security Information

• WGK Germany：-
• Hazard Category Code： 38
• Safety Instruction： 37
• Hazardous Material Identification：
• Risk Phrases：38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on n-Tetradecyl-d29 Alcohol

Comprehensive Guide to n-Tetradecyl-d29 Alcohol (CAS No. 284474-78-8): Properties, Applications, and Industry Insights

n-Tetradecyl-d29 Alcohol (CAS No. 284474-78-8), a deuterated derivative of tetradecanol, is a high-purity specialty chemical gaining traction in advanced research and industrial applications. This deuterium-labeled compound is particularly valued for its role in NMR spectroscopy, mass spectrometry, and isotopic tracing studies, where its unique molecular structure enhances analytical precision. The 29 deuterium atoms replace hydrogen in the alkyl chain, making it indispensable for metabolic pathway analysis and material science research.

Recent trends highlight growing demand for deuterated chemicals in pharmaceuticals, particularly for drug formulation stability testing and API degradation studies. Researchers frequently search for "deuterated alcohol applications" and "CAS 284474-78-8 solubility," reflecting interest in its physicochemical properties. With a molecular weight of 229.51 g/mol and enhanced isotopic purity (>98%), this compound outperforms conventional tetradecanol in kinetic isotope effect (KIE) experiments.

The surfactant industry shows increasing adoption of n-Tetradecyl-d29 Alcohol for studying micelle formation dynamics and membrane permeability. Its compatibility with lipid bilayer systems makes it valuable for biophysical simulations, addressing common search queries like "deuterated surfactants for cryo-EM." Unlike non-deuterated counterparts, its vibrational mode differences enable precise FTIR spectroscopy calibration in polymer research.

Environmental scientists utilize this compound for biodegradation tracking in ecological systems, leveraging its isotopic signature to monitor hydrocarbon breakdown pathways. The "284474-78-8 MSDS" remains a top search term, emphasizing the need for proper handling despite its non-hazardous classification. Recent publications demonstrate its utility in marine sediment analysis and petroleum bioremediation studies.

From a synthetic chemistry perspective, n-Tetradecyl-d29 Alcohol serves as a critical intermediate for deuterated ester production. Its hydroxyl group reactivity allows derivatization into deuterated plasticizers and lubricant additives, answering industry searches for "isotopically labeled lubricant components." The compound's melting point (38-40°C) and logP value (6.2) make it particularly suitable for lipophilic compound formulation.

Emerging applications in organic electronics exploit the compound's deuterium-induced stability in OLED materials. Materials scientists frequently inquire about "deuterated alcohol thermal stability" and "284474-78-8 vapor pressure" for device fabrication. The deuterium substitution significantly reduces vibrational quenching in optoelectronic layers, enhancing device lifetime by up to 30% in recent prototypes.

Quality control protocols for CAS 284474-78-8 require rigorous GC-MS verification due to potential isotopic scrambling during synthesis. Analytical laboratories prioritize "deuterium purity testing methods" when working with this material. The compound's 13C NMR spectrum (δ 14.1, 22.7, 32.0 ppm) and characteristic mass fragments (m/z 230, 212) serve as critical identification markers.

Supply chain considerations reveal that n-Tetradecyl-d29 Alcohol production requires specialized deuterium exchange facilities, explaining its premium pricing. Procurement specialists often search for "284474-78-8 suppliers GMP" and "deuterated alcohol storage conditions." Proper handling involves argon atmosphere packaging to prevent protium-deuterium exchange with atmospheric moisture.

Future research directions focus on scaling up production via catalytic deuteration methods, addressing the "deuterated chemical cost reduction" challenge. The compound's potential in quantum dot surface modification and deuterium MRI contrast agents represents cutting-edge applications. With increasing isotope labeling demand across industries, n-Tetradecyl-d29 Alcohol stands poised for expanded utilization in next-generation scientific and industrial processes.